(+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid
CAS No.: 151436-49-6
VCID: VC0194616
Molecular Formula: C6H7N3O3
Molecular Weight: 171.15 g/mol
Purity: > 95%
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Description | (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid, also known as 2-hydroxy-histidine, is a chemical compound with the molecular formula C6H9N3O3 . It has a molecular weight of 171.15 g/mol . Synonyms include 2-amino-3-(2-oxo-1,3-dihydroimidazol-4-yl)propanoic acid and 2-Amino-3-(2-oxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid . The compound is identified by the CAS number 181996-08-7 . The IUPAC name for this compound is 2-amino-3-(2-oxo-1,3-dihydroimidazol-4-yl)propanoic acid . Its InChI code is InChI=1S/C6H9N3O3/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12), and its InChIKey is KXHSJJRXZAKKRP-UHFFFAOYSA-N . A related compound is alpha-Amino-1H-imidazole-4-propionic acid, which is an essential amino acid required for the production of histamine . |
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CAS No. | 151436-49-6 |
Product Name | (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid |
Molecular Formula | C6H7N3O3 |
Molecular Weight | 171.15 g/mol |
IUPAC Name | 2-amino-3-(2-oxo-1,3-dihydroimidazol-4-yl)propanoic acid |
Standard InChI | InChI=1S/C6H9N3O3/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12) |
Standard InChIKey | KXHSJJRXZAKKRP-UHFFFAOYSA-N |
SMILES | C1=C(NC(=O)N1)CC(C(=O)O)N |
Canonical SMILES | C1=C(NC(=O)N1)CC(C(=O)O)N |
Purity | > 95% |
Synonyms | 3-(2-Oxo-2H-imidazol-4-yl)alanine |
PubChem Compound | 127761 |
Last Modified | Apr 15 2024 |
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